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Compound of Interest

Compound Name: Petalosa

Cat. No.: B1246831

A comprehensive investigation into the scientific literature and chemical databases reveals that
the compound "Petalosa," identified by the molecular formula C10H18010 and the IUPAC
name (2R,3S,4S,4aR,6S,7R,8R,8aS)-2,6-bis(hydroxymethyl)-2,3,4,6,7,8-hexahydropyrano[3,2-
blpyran-3,4,4a,7,8,8a-hexol, is not currently associated with any known natural sources.
Despite its listing in chemical repositories such as PubChem, there is a conspicuous absence
of published data detailing its isolation from any plant, animal, marine organism, or
microorganism.

Initial searches for "Petalosa" yielded a single entry in the PubChem database, providing its
chemical structure and basic properties. However, this entry lacks any information regarding
the compound's origin, whether from a natural source or through synthetic production.
Subsequent, more targeted searches using the compound's full IUPAC name and molecular
formula in extensive scientific databases failed to uncover any research papers, reviews, or
patents describing its discovery in nature.

The core of "Petalosa’s" structure is a pyranopyran ring system, a motif found in a variety of
marine natural products. These compounds, often isolated from marine invertebrates like
sponges and tunicates, as well as marine-derived fungi and bacteria, are known to exhibit a
wide range of biological activities. However, a thorough review of literature on bioactive
pyranopyran derivatives from marine organisms did not yield any mention of "Petalosa” or any
compound with its specific stereochemistry and substitution pattern.

This lack of evidence leads to several possibilities:
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o Synthetic Origin: "Petalosa” may be a compound that has been synthesized in a laboratory
for research purposes, and a trivial name was assigned to it. Its presence in a chemical
database like PubChem does not necessarily imply a natural origin.

e Recent, Undocumented Discovery: It is conceivable that "Petalosa” is a very recent
discovery from a natural source, and the findings have not yet been published or become
widely indexed in scientific search engines.

» Alternative Nomenclature: The compound might be known in the scientific literature under a
different, more systematic name, and "Petalosa" is a less common trivial name that has not
been cross-referenced in public databases.

Conclusion for Researchers, Scientists, and Drug Development Professionals

Given the current state of available information, any research or drug development efforts
concerning "Petalosa"” should proceed with the working assumption that it is not a readily
available natural product. Professionals seeking to work with this compound would likely need
to pursue its total synthesis.

Further investigation could involve searching for patents that may include this structure, as it
might be part of a proprietary collection of compounds. Additionally, monitoring new
publications in the field of natural product chemistry, particularly those focusing on marine
organisms, may eventually shed light on a natural source if one exists.

Until such information becomes available, a technical guide on the natural sources, isolation
protocols, and biological pathways of "Petalosa” cannot be constructed. The scientific
community awaits any future publications that might disclose the origins of this unique
pyranopyran derivative.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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